Cas no 854405-79-1 (2-ethyl-2H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid)

• Product Name: 2-ethyl-2H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid
• CAS No: 854405-79-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5729762
• PubChem ID: 82280768
• Update Time: 2025-05-30

2-ethyl-2H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS022536193
• 2-ethyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid
• F2198-6379
• 2-ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylic acid
• 2-ethyl-5,6-dihydro-4H-cyclopenta[c]pyrazole-3-carboxylic acid
• 854405-79-1
• 2-ethyl-2H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid

• Inchi： 1S/C9H12N2O2/c1-2-11-8(9(12)13)6-4-3-5-7(6)10-11/h2-5H2,1H3,(H,12,13)
• InChI Key： QDJKATWAQMBVRU-UHFFFAOYSA-N
• SMILES： OC(C1=C2C(CCC2)=NN1CC)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-ethyl-2H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid

Introduction to 2-ethyl-2H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid (CAS No. 854405-79-1)

2-ethyl-2H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid, identified by its CAS number 854405-79-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the cyclopentacpyrazole class, a structural motif known for its potential biological activity and utility in drug design. The presence of multiple nitrogen atoms in its ring system contributes to its unique electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.

The structure of 2-ethyl-2H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid features a cyclopentane ring fused with a pyrazole moiety, further functionalized with an ethyl group at the 2-position and a carboxylic acid group at the 3-position. This specific arrangement of functional groups imparts distinct chemical reactivity and binding capabilities, which are critical for its biological evaluation. The compound’s molecular formula and connectivity have been well-characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), ensuring its identity and purity.

In recent years, there has been growing interest in cyclopentacpyrazole derivatives due to their reported pharmacological properties. These compounds have shown promise in various preclinical studies as potential inhibitors of key enzymes and receptors involved in inflammatory diseases, cancer, and infectious disorders. The 3-carboxylic acid group in 2-ethyl-2H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with enhanced biological activity.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. For instance, studies have suggested that cyclopentacpyrazole derivatives can interact with metalloproteinases and other hydrolases by occupying specific binding pockets. The 2-ethyl substituent may contribute to the compound’s solubility and bioavailability, while the pyrazole ring provides a rigid framework that enhances binding affinity. These features make 2-ethyl-2H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid an attractive candidate for structure-based drug design.

Recent advancements in computational chemistry have further illuminated the pharmacophoric characteristics of this molecule. Molecular docking simulations have been employed to predict how 2-ethyl-2H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid might interact with biological targets such as kinases and transcription factors. These studies have revealed that the compound can adopt multiple conformations that are compatible with binding to protein active sites. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the molecule, which are crucial for understanding its reactivity and interaction with biological systems.

The carboxylic acid functionality at the 3-position of 2-ethyl-2H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid offers opportunities for derivatization into esters or amides, which can alter its pharmacokinetic profile. Such modifications have been explored in several research groups aiming to improve metabolic stability or target specificity. For example, esterification of the carboxylic acid group could enhance oral bioavailability while reducing susceptibility to enzymatic degradation.

Another area of interest is the synthesis of analogs that incorporate additional heterocycles or functional groups. By diversifying the structural scaffold while maintaining key pharmacophoric elements, researchers hope to identify compounds with superior efficacy and reduced side effects. The versatility of 2-ethyl-2H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic acid as a starting material makes it an ideal candidate for such exploratory studies.

The synthetic pathways for preparing 854405-79-1 typically involve multi-step organic transformations starting from commercially available precursors. Key steps often include cyclization reactions to form the cyclopentane-pyrazole core followed by functional group interconversions to introduce the ethyl and carboxylic acid moieties. Advances in synthetic methodology have enabled more efficient and scalable production processes for this class of compounds.

In conclusion, 854405-79-1 represents a promising scaffold for medicinal chemistry investigations due to its unique structural features and reported biological activities. Its potential applications in drug discovery continue to be explored through both experimental synthesis and computational modeling. As research progresses, 854405-79-1 is likely to play an important role in developing novel therapeutic strategies across multiple disease areas.